(2-(5-Methylthiazol-2-yl)pyridin-4-yl)methanol

• Molecular Formula: C10H10N2OS
• Molecular Weight: 206.27 g/mol
• IUPAC Name: [2-(5-methyl-1,3-thiazol-2-yl)pyridin-4-yl]methanol
• InChI: InChI=1S/C10H10N2OS/c1-7-5-12-10(14-7)9-4-8(6-13)2-3-11-9/h2-5,13H,6H2,1H3
• InChI Key: OFMNYJXKYDMUCO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(S1)C2=NC=CC(=C2)CO

Description

(2-(5-Methylthiazol-2-yl)pyridin-4-yl)methanol is a useful research compound. Its molecular formula is C10H10N2OS and its molecular weight is 206.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of methyl 2-(5-methylthiazol-2-yl)isonicotinate (2.390 g; 10.20 mmol) in anh. MeOH (50 ml) was treated with NaBH4 (772 mg; 20.40 mmol), and the resulting mixture was stirred at rt, under nitrogen, for 24 h. After concentration to dryness under reduced pressure, the resulting residue was treated with water, and extracted with DCM. The organic layer was then dried over anh. MgSO4, filtered, and concentrated to dryness under reduced pressure. Purification by FC (DCM/MeOH=20/1) afforded (2-(5-methylthiazol-2-yl)pyridin-4-yl)methanol as an off-white solid. LC-MS (conditions A): tR=0.48 min.; [M+H]+: 207.05 g/mol.